Cas no 2703752-50-3 (5-Bromo-7-chloro-2,3-dihydro-1H-inden-1-ol)

• Product Name: 5-Bromo-7-chloro-2,3-dihydro-1H-inden-1-ol
• CAS No: 2703752-50-3
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 5085967
• PubChem ID: 155906276
• Update Time: 2026-03-02

5-Bromo-7-chloro-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• F74946
• 2703752-50-3
• BS-47163
• 5-Bromo-7-chloro-2,3-dihydro-1H-inden-1-ol

• Inchi： 1S/C9H8BrClO/c10-6-3-5-1-2-8(12)9(5)7(11)4-6/h3-4,8,12H,1-2H2
• InChI Key： XACMIFORAPHJLQ-UHFFFAOYSA-N
• SMILES： C1(O)C2=C(C=C(Br)C=C2Cl)CC1

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-Bromo-7-chloro-2,3-dihydro-1H-inden-1-ol

5-Bromo-7-chloro-2,3-dihydro-1H-inden-1-ol: A Comprehensive Overview

5-Bromo-7-chloro-2,3-dihydro-1H-inden-1-ol, with the CAS number 2703752-50-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indenol, a bicyclic structure with a hydroxyl group at position 1 and halogen substituents at positions 5 and 7. The presence of bromine and chlorine atoms introduces unique electronic properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The indenol framework is known for its stability and versatility in organic synthesis. The substitution pattern in 5-bromo-7-chloro derivatives enhances the compound's reactivity, making it an ideal candidate for exploring regioselective reactions. Recent studies have highlighted its potential as a precursor in the synthesis of complex heterocyclic compounds, which are crucial in drug discovery.

One of the most intriguing aspects of 5-bromo-7-chloro-2,3-dihydro-1H-inden-1-ol is its ability to undergo various oxidation and reduction reactions. For instance, researchers have successfully employed this compound in the synthesis of quinoline derivatives, which are widely used in pharmaceuticals due to their antimicrobial and anticancer properties. The strategic placement of halogens allows for precise control over the reaction pathways, ensuring high yields and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations reveal that the bromine and chlorine atoms exert significant electron-withdrawing effects, which influence the reactivity of the hydroxyl group. This understanding has paved the way for novel synthetic strategies, such as enantioselective catalysis, where the stereochemistry of the product can be controlled with remarkable precision.

In addition to its synthetic applications, 5-bromo-7-chloro-2,3-dihydro-1H-inden-1-ol has shown promise in biological assays. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory activity, potentially due to its ability to inhibit cyclooxygenase enzymes. While further research is needed to validate these findings, they underscore the compound's potential as a lead molecule in drug development.

The synthesis of 5-bromo-7-chloro derivatives typically involves multi-step processes that combine halogenation and cyclization reactions. A recent study published in *Organic Letters* demonstrated an efficient route using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also enhances the scalability of the process, making it more suitable for industrial applications.

From an environmental perspective, understanding the degradation pathways of 5-bromo-7-chloro compounds is crucial for assessing their ecological impact. Research indicates that these compounds undergo rapid hydrolysis under alkaline conditions, reducing their persistence in aquatic environments. However, further studies are required to evaluate their long-term effects on ecosystems.

In conclusion, 5-bromo-7-chloro-2,3-dihydro-1H-inden-1